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Compound of Interest

Compound Name: Humulane

Cat. No.: B1235185 Get Quote

Humulane, a naturally occurring sesquiterpene, is a common component in various research

and development applications. As with any laboratory chemical, proper handling and disposal

are paramount to ensure the safety of personnel and the protection of the environment. This

guide provides essential safety information and a step-by-step procedure for the proper

disposal of humulane in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling humulane, it is crucial to be aware of its potential hazards. Humulane is a

combustible liquid that can cause skin and eye irritation, and may also lead to respiratory

irritation.[1][2] Therefore, always handle this compound in a well-ventilated area, preferably

within a fume hood.[3] Personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, should be worn at all times.[3]

In the event of exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If irritation

persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention if irritation persists.

[1]
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Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing. If

respiratory symptoms develop, seek medical advice.[1]

Humulane Properties Relevant to Disposal
Understanding the physical and chemical properties of humulane is essential for its safe

disposal.

Property Value Citation

Physical State Liquid [1]

Appearance Characteristic Color [1]

Odor Woody [4]

Flash Point 90.0 °C (194.0 °F) Closed Cup [1]

Solubility Soluble in water and ethanol [4]

Step-by-Step Disposal Protocol
The disposal of humulane, as with other volatile organic compounds, must adhere to local,

state, and federal regulations.[5] Do not pour humulane down the drain or dispose of it in the

regular trash.[6]

1. Waste Segregation and Collection:

Waste Stream: Designate a specific waste container for "Non-halogenated Organic

Solvents." Humulane should be collected in this stream.[7]

Container: Use a clearly labeled, non-reactive, and sealable container.[6] The container must

be compatible with organic solvents.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Humulane," and the approximate concentration and volume.[8]

2. In-Lab Storage of Waste:
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Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

sources of ignition.[1][3]

Secondary Containment: It is best practice to keep the waste container within a secondary

containment unit to prevent spills.[9]

Incompatibilities: Do not mix humulane waste with incompatible materials such as strong

oxidizing agents.[10]

3. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary

contact for arranging the final disposal of hazardous waste. They will provide specific

instructions and schedule a pickup.

Documentation: Complete any required waste disposal forms provided by your EHS

department.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of humulane waste.
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Humulane Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Humulane.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of humulane, thereby fostering a secure and environmentally

responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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